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For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyl-3,5-dimethylpyrazine is a heterocyclic aromatic organic compound belonging to the
pyrazine family.[1][2] It is a notable pyrazine derivative characterized by a nitrogen-containing
ring with ethyl and methyl substituents.[1][3] This compound is a key flavor and fragrance
intermediate, highly regarded for its distinctive roasted, nutty, and earthy aroma profile with
notes of coffee, cocoa, and caramel.[4][5] Naturally occurring in roasted foods like nuts, coffee
beans, and cooked meat, it is formed through Maillard reactions between amino acids and
reducing sugars during thermal processing.[1][3][4] Industrially, it is synthesized for use in
flavor formulations to enhance the sensory experience of a wide variety of products, including
beverages, baked goods, and confectionery items.[4][5]

Chemical and Physical Properties

2-Ethyl-3,5-dimethylpyrazine is typically a colorless to pale yellow liquid.[4][6] Its chemical
and physical properties are summarized below.
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Property Value Source(s)

Molecular Formula CsHi2N2 41071

Molecular Weight 136.19 g/mol 4171

Appearance Colorless to pale yellow liquid [4107]
Toasted nut, chocolaty, sweet

Odor [71[8]
woody, roasted cocoa

Boiling Point 180-182 °C at 760 mmHg [7]

Melting Point -21 °C 9]

Density 0.950-0.980 g/cm3 [7]

Refractive Index 1.496-1.506 [7]

Flash Point 66 °C [10]
Soluble in water, oils, and

- organic solvents like ethanol,
Solubility

chloroform, and
dichloromethane.[7][11]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Ethyl-3,5-

dimethylpyrazine. While raw spectra are not provided here, information on available

spectroscopic data is indexed in various databases.

Spectroscopic Data Type Availability Source(s)
Mass Spectrum (Electron Data available in the NIST [12]
lonization) WebBook.
Spectrum available in the
FTIR Spectrum [13]
SpectraBase.
6 NMR spectra are mentioned
NMR Spectrum [13]

to be available in SpectraBase.
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Synthesis and Experimental Protocols

Several synthetic routes for 2-Ethyl-3,5-dimethylpyrazine have been reported. Acommon
method involves the alkylation of a pyrazine derivative. One generalized approach is the
condensation of a dione with a diamine. For instance, a mixture of 2-ethyl-3,5-
dimethylpyrazine and its isomer can be obtained by the condensation of 2,3-pentanedione
with propylenediamine.[8] Another method involves the side-chain alkylation of
trimethylpyrazine.[8]

A patented method for the synthesis of the related 2-ethyl-3,6-dimethylpyrazine involves the
reaction of 2,5-dimethylpyrazine with n-propionaldehyde in the presence of FeSOa4-7H20,
concentrated sulfuric acid, and hydrogen peroxide.[14]

Generalized Experimental Workflow for Synthesis

The following diagram illustrates a generalized workflow for the synthesis and purification of an
alkylpyrazine like 2-Ethyl-3,5-dimethylpyrazine, based on common organic synthesis
techniques.
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Generalized Synthesis and Purification Workflow
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Application Logic of 2-Ethyl-3,5-dimethylpyrazine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.chemicalbull.com/products/2-ethyl-3-5-dimethylpyrazine
https://www.ventos.com/en/producto/2739/2-ETHYL-3(5%20OR%206)-DIMETHYLPYRAZINE/2-ETHYL-3(5%20OR%206)-DIMETHYLPYRAZINE
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-3_5-dimethylpyrazine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethyl-3_5-dimethylpyrazine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7133235.htm
https://www.pipzine-chem.com/products/pyrazine/2-ethyl-3-5-dimethylpyrazine.html
https://www.pipzine-chem.com/products/pyrazine/2-ethyl-3-5-dimethylpyrazine.html
https://www.fishersci.com/store/msds?partNumber=AAH2738322&productDescription=2-ETHL-35%286%29-DIMETHLPYRAZ+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/13925-07-0_259848.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C13925070&Mask=200
https://spectrabase.com/spectrum/66KKxI8BSnN
https://patents.google.com/patent/CN105237486B/en
https://patents.google.com/patent/CN105237486B/en
https://www.benchchem.com/product/b018607#physical-and-chemical-properties-of-2-ethyl-3-5-dimethylpyrazine
https://www.benchchem.com/product/b018607#physical-and-chemical-properties-of-2-ethyl-3-5-dimethylpyrazine
https://www.benchchem.com/product/b018607#physical-and-chemical-properties-of-2-ethyl-3-5-dimethylpyrazine
https://www.benchchem.com/product/b018607#physical-and-chemical-properties-of-2-ethyl-3-5-dimethylpyrazine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b018607?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

